Cas no 34386-73-7 (1-(2-Amino-ethyl)-1h-pyrimidine-2,4-dionehydrochloride)

• Product Name: 1-(2-Amino-ethyl)-1h-pyrimidine-2,4-dionehydrochloride
• CAS No: 34386-73-7
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD26142677
• CID: 2191003
• PubChem ID: 71700012
• Update Time: 2025-05-22

1-(2-Amino-ethyl)-1h-pyrimidine-2,4-dionehydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-ethyl)-1h-pyrimidine-2,4-dionehydrochloride
• 1-(2-aminoethyl)pyrimidine-2,4-dione,hydrochloride
• EN300-384280
• 1-(2-aminoethyl)pyrimidine-2,4(1H,3H)-dione hydrochloride
• 1-(2-aminoethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione hydrochloride
• AKOS030524366
• 1-(2-aminoethyl)pyrimidine-2,4(1H,3H)-dionehydrochloride
• 34386-73-7
• 1-(2-aminoethyl)pyrimidine-2,4-dione;hydrochloride
• SB56523
• Z2830704503
• DB-300398
• MFCD26142677
• DTXSID10856631
• 1-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione--hydrogen chloride (1/1)
• 1-(2-Amino-ethyl)-1H-pyrimidine-2,4-dione HCl
• F17292
• 1-(2-amino-ethyl)-1h-pyrimidine-2,4-dione hydrochloride

• MDL： MFCD26142677
• Inchi： 1S/C6H9N3O2.ClH/c7-2-4-9-3-1-5(10)8-6(9)11;/h1,3H,2,4,7H2,(H,8,10,11);1H
• InChI Key： DCSPEUZFLLWUOW-UHFFFAOYSA-N
• SMILES： Cl.O=C1NC(C=CN1CCN)=O

Computed Properties

• Exact Mass: 191.0461543Da
• Monoisotopic Mass: 191.0461543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-Amino-ethyl)-1h-pyrimidine-2,4-dionehydrochloride

Comprehensive Guide to 1-(2-Amino-ethyl)-1H-pyrimidine-2,4-dione hydrochloride (CAS No. 34386-73-7)

1-(2-Amino-ethyl)-1H-pyrimidine-2,4-dione hydrochloride (CAS No. 34386-73-7) is a specialized chemical compound with significant applications in pharmaceutical research and biochemical studies. This compound, often referred to as a modified nucleobase derivative, is gaining attention due to its potential in drug development and molecular biology. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and applications, making it a hot topic in scientific discussions.

The molecular structure of 1-(2-Amino-ethyl)-1H-pyrimidine-2,4-dione hydrochloride features a pyrimidine ring, which is a fundamental component of nucleic acids like DNA and RNA. The addition of an amino-ethyl group enhances its reactivity and functionality, making it valuable for various synthetic and medicinal chemistry applications. Its hydrochloride salt form improves solubility, facilitating its use in aqueous solutions, a critical factor for laboratory and industrial processes.

One of the most searched questions about this compound is its role in nucleoside analog synthesis. Nucleoside analogs are crucial in antiviral and anticancer drug development, and 1-(2-Amino-ethyl)-1H-pyrimidine-2,4-dione hydrochloride serves as a key intermediate in their production. Researchers are exploring its potential in designing novel therapeutics, particularly for targeting viral polymerases and inhibiting abnormal cell proliferation. This aligns with the growing demand for innovative treatments in oncology and infectious diseases.

Another trending topic is the compound's application in bioconjugation and probe development. Its reactive amino group allows for easy attachment to other molecules, such as fluorescent dyes or targeting ligands, enabling the creation of diagnostic tools and imaging agents. This versatility makes it a valuable asset in biomedical research, especially in the era of personalized medicine and precision diagnostics.

The synthesis of 1-(2-Amino-ethyl)-1H-pyrimidine-2,4-dione hydrochloride typically involves the reaction of uracil derivatives with amino-ethylating agents, followed by salt formation. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthesis routes, reducing waste and improving yields. These innovations are particularly relevant as the scientific community prioritizes sustainable practices.

In the pharmaceutical industry, this compound is often used as a building block for more complex molecules. Its incorporation into drug candidates can enhance their bioavailability and target specificity. For instance, it has been investigated in the development of kinase inhibitors, which are pivotal in treating various cancers and inflammatory conditions. The compound's unique structure allows for fine-tuning of drug properties, addressing common challenges like drug resistance and side effects.

From a market perspective, the demand for 1-(2-Amino-ethyl)-1H-pyrimidine-2,4-dione hydrochloride is expected to grow, driven by the expanding fields of biotechnology and drug discovery. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of research and clinical applications. Additionally, regulatory compliance and quality control are critical factors, ensuring the compound's suitability for sensitive experiments and formulations.

For researchers working with this compound, handling and storage recommendations are frequently searched topics. 1-(2-Amino-ethyl)-1H-pyrimidine-2,4-dione hydrochloride should be stored in a cool, dry place, protected from light and moisture to maintain stability. Proper laboratory practices, including the use of personal protective equipment (PPE), are essential to ensure safety during experimentation.

In summary, 1-(2-Amino-ethyl)-1H-pyrimidine-2,4-dione hydrochloride (CAS No. 34386-73-7) is a versatile and valuable compound with broad applications in drug development, diagnostics, and biochemical research. Its unique properties and adaptability make it a focal point for scientists aiming to address some of the most pressing challenges in modern medicine. As research continues to uncover new possibilities, this compound is poised to play an even more significant role in advancing scientific and medical breakthroughs.